Cas no 1211523-67-9 (2-Amino-1-(2,3-difluorophenyl)ethan-1-one)

• Product Name: 2-Amino-1-(2,3-difluorophenyl)ethan-1-one
• CAS No: 1211523-67-9
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• MDL: MFCD21130351
• CID: 5216056
• PubChem ID: 65180024
• Update Time: 2025-11-02

2-Amino-1-(2,3-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3-difluorophenyl)ethan-1-one
• Ethanone, 2-amino-1-(2,3-difluorophenyl)-

• MDL： MFCD21130351
• Inchi： 1S/C8H7F2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3H,4,11H2
• InChI Key： XFUOIJFBCWVICW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CN)=O)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(2,3-difluorophenyl)ethan-1-one

Comprehensive Guide to 2-Amino-1-(2,3-difluorophenyl)ethan-1-one (CAS No. 1211523-67-9): Properties, Applications, and Market Insights

2-Amino-1-(2,3-difluorophenyl)ethan-1-one (CAS No. 1211523-67-9) is a specialized fluorinated aromatic ketone with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluorophenyl backbone and amino ketone functional group, has garnered significant attention due to its versatile reactivity and potential in drug discovery. In this article, we delve into its chemical properties, synthesis methods, industrial applications, and emerging trends, addressing common queries like "What is 2-Amino-1-(2,3-difluorophenyl)ethan-1-one used for?" and "How is CAS 1211523-67-9 synthesized?".

The molecular structure of 2-Amino-1-(2,3-difluorophenyl)ethan-1-one features a difluorinated benzene ring attached to an amino-substituted carbonyl group, which enhances its stability and reactivity in organic transformations. Researchers often highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies, such as those published in the Journal of Medicinal Chemistry, emphasize its utility in optimizing drug candidates for improved metabolic stability—a hot topic in modern pharmaceutical R&D.

From an industrial perspective, the demand for CAS 1211523-67-9 has surged due to its applications in crop protection chemicals and electronic materials. The difluorophenyl moiety contributes to enhanced lipophilicity, a property critical for agrochemical formulations targeting pest resistance—a major concern addressed in forums like the American Chemical Society Green Chemistry Institute. Additionally, its derivatives are explored in OLED (organic light-emitting diode) technologies, aligning with the global push for energy-efficient displays.

Synthetic routes to 2-Amino-1-(2,3-difluorophenyl)ethan-1-one typically involve Friedel-Crafts acylation of 2,3-difluorobenzene followed by reductive amination. A 2023 Organic Process Research & Development paper details a scalable method using environmentally benign catalysts, reflecting the industry’s shift toward sustainable chemistry. Analytical techniques like HPLC and NMR are essential for purity verification, as impurities may affect downstream applications—a frequent query in QA/QC discussions.

Market analysts project steady growth for fluorinated aromatic compounds like CAS 1211523-67-9, driven by expanding pharmaceutical pipelines and green chemistry initiatives. Regulatory frameworks such as REACH and FDA guidelines ensure safe handling, while patents filed by leading firms (e.g., Merck, Bayer) underscore its commercial viability. For researchers sourcing this compound, platforms like Sigma-Aldrich and TCI Chemicals offer high-purity grades with detailed technical data sheets.

In conclusion, 2-Amino-1-(2,3-difluorophenyl)ethan-1-one exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from drug discovery to advanced materials—make it a compound of enduring relevance. As AI-driven platforms like IBM RXN for Chemistry accelerate molecular design, the future likely holds novel derivatives of this scaffold, further solidifying its position in the fine chemicals landscape.